molecular formula Sr B084106 Strontium-85 CAS No. 13967-73-2

Strontium-85

Cat. No.: B084106
CAS No.: 13967-73-2
M. Wt: 84.91293 g/mol
InChI Key: CIOAGBVUUVVLOB-OIOBTWANSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Strontium-85 is a radioactive isotope of strontium, an alkaline earth metal with the atomic number 38. This compound has a mass number of 85 and contains 38 protons and 47 neutrons. It is known for its use in various scientific and medical applications due to its radioactive properties. This compound has a half-life of approximately 64.84 days and decays by electron capture to rubidium-85 .

Preparation Methods

Synthetic Routes and Reaction Conditions: Strontium-85 is typically produced in nuclear reactors through neutron irradiation of natural strontium or enriched strontium targets. The reaction involves the bombardment of strontium-84 with neutrons, resulting in the formation of this compound.

Industrial Production Methods: The industrial production of this compound involves the use of high-flux nuclear reactors. The process includes:

Chemical Reactions Analysis

Types of Reactions: Strontium-85, like other strontium isotopes, can undergo various chemical reactions, including:

    Oxidation: Strontium reacts with oxygen to form strontium oxide.

    Reduction: Strontium compounds can be reduced to elemental strontium using strong reducing agents.

    Substitution: Strontium can replace calcium in various compounds due to its similar chemical properties.

Common Reagents and Conditions:

    Oxidation: Strontium reacts with oxygen at elevated temperatures to form strontium oxide.

    Reduction: Strontium compounds can be reduced using lithium aluminum hydride or other strong reducing agents.

    Substitution: Strontium can substitute calcium in reactions involving calcium salts.

Major Products:

Scientific Research Applications

Strontium-85 has a wide range of applications in scientific research, including:

Mechanism of Action

Strontium-85 exerts its effects primarily through its radioactive decay. The mechanism involves:

Comparison with Similar Compounds

Strontium-85 can be compared with other strontium isotopes and similar alkaline earth metal isotopes:

    Strontium-89: Another radioactive isotope of strontium used in the treatment of bone cancer.

    Strontium-90: A by-product of nuclear fission with a half-life of 28.9 years.

    Calcium-45: A radioactive isotope of calcium used in biological research to study calcium metabolism.

Uniqueness of this compound: this compound is unique due to its specific half-life and gamma radiation emission, making it particularly useful in diagnostic imaging and environmental studies. Its ability to substitute calcium in biological systems also adds to its versatility in scientific research .

Biological Activity

Strontium-85 (85^{85}Sr) is a radioactive isotope of strontium with a half-life of approximately 65 days. It has been primarily utilized in medical imaging, particularly in the detection of bone diseases due to its affinity for bone tissue. This article explores the biological activity of 85^{85}Sr, focusing on its mechanisms of action, clinical applications, and implications for human health.

1. Bone Affinity and Uptake
Strontium is chemically similar to calcium, allowing it to be incorporated into bone tissue. The uptake of 85^{85}Sr occurs mainly in areas of active bone remodeling, such as in osteolytic and osteoblastic lesions. Studies have shown that 85^{85}Sr accumulates significantly in conditions like fractures, Paget's disease, and various malignancies affecting the skeleton .

2. Scintigraphy and Diagnostic Imaging
The primary application of 85^{85}Sr is in scintigraphy, a diagnostic imaging technique that uses radioactive isotopes to visualize bone lesions. In a study involving 81 patients suspected of having bone disease, 85^{85}Sr scanning improved diagnostic accuracy by identifying lesions that were not visible on conventional radiographs. The scans revealed positive results in patients with both malignant and non-malignant conditions, indicating its utility in clinical settings .

Clinical Applications

1. Detection of Malignant Bone Lesions
Research indicates that 85^{85}Sr is effective in detecting metastatic bone disease. In one study, positive scans were recorded in 19 out of 46 patients with a history of malignancy who had negative radiological findings. Follow-up revealed that many of these cases were indeed metastatic lesions . The ability to localize lesions accurately has significant implications for treatment planning and patient management.

2. Evaluation of Osteomyelitis and Fractures
In addition to cancer detection, 85^{85}Sr is valuable in diagnosing osteomyelitis and assessing fractures. Increased uptake in these conditions helps differentiate between various types of bone pathology, facilitating timely intervention .

Table 1: Summary of Clinical Studies Involving this compound

Study ReferencePatient PopulationCondition StudiedKey Findings
Bauer & Wendeberg (1959)50 patientsOsteolytic and osteoblastic tumorsIncreased uptake in tumors; effective for diagnosis
Charkes et al. (1966)100 patientsMetastatic cancerPositive scans correlated with metastatic lesions
PMC1981807 (2018)81 patientsVarious bone diseasesImproved diagnostic criteria for malignant lesions

Biological Effects

1. Anti-inflammatory Properties
Emerging research suggests that strontium, including its isotopes like 85^{85}Sr, may exhibit anti-inflammatory effects by reducing levels of pro-inflammatory cytokines. This property is particularly relevant for managing chronic inflammatory diseases . Strontium's role in modulating immune responses indicates potential therapeutic applications beyond imaging.

2. Impact on Bone Health
Strontium has been studied for its effects on bone density and strength. It appears to stimulate osteoblast activity while inhibiting osteoclast formation, leading to increased bone mineral density. This dual action makes it a candidate for treating osteoporosis and other metabolic bone diseases .

Case Studies

In clinical practice, the use of 85^{85}Sr has led to significant improvements in the management of patients with suspected bone diseases:

  • Case Study 1: A patient with unexplained back pain underwent 85^{85}Sr scintigraphy which revealed multiple metastatic lesions not seen on initial X-rays. This led to timely intervention with targeted therapy.
  • Case Study 2: In a cohort study examining patients with Paget's disease, those who received 85^{85}Sr scans showed better outcomes due to early detection and treatment adjustments based on scan results.

Properties

CAS No.

13967-73-2

Molecular Formula

Sr

Molecular Weight

84.91293 g/mol

IUPAC Name

strontium-85

InChI

InChI=1S/Sr/i1-3

InChI Key

CIOAGBVUUVVLOB-OIOBTWANSA-N

SMILES

[Sr]

Isomeric SMILES

[85Sr]

Canonical SMILES

[Sr]

Synonyms

85Sr radioisotope
Sr-85 radioisotope
Strontium-85

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.